Cas no 1806336-46-8 (3,6-Difluoro-2-nitromandelic acid)

• Product Name: 3,6-Difluoro-2-nitromandelic acid
• CAS No: 1806336-46-8
• MF: C₈H₅F₂NO₅
• MW: 233.125809431076
• CID: 4942363
• Update Time: 2025-05-21

3,6-Difluoro-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-nitromandelic acid

• Inchi： 1S/C8H5F2NO5/c9-3-1-2-4(10)6(11(15)16)5(3)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： SAHIBKYIYRTMIG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C(C(=O)O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 0.9
• Topological Polar Surface Area: 103

Additional information on 3,6-Difluoro-2-nitromandelic acid

3,6-Difluoro-2-nitromandelic Acid: A Comprehensive Overview

The compound 3,6-Difluoro-2-nitromandelic acid, with the CAS number 1806336-46-8, is a chemically synthesized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a mandelic acid backbone substituted with two fluorine atoms at positions 3 and 6, and a nitro group at position 2. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for various applications.

The synthesis of 3,6-Difluoro-2-nitromandelic acid involves a multi-step process that typically begins with the preparation of mandelic acid. Mandelic acid, also known as alpha-hydroxybenzoic acid, serves as the foundational structure for this compound. The introduction of fluorine atoms at positions 3 and 6 is achieved through electrophilic aromatic substitution reactions, while the nitro group at position 2 is introduced via nitration. These reactions require precise control of reaction conditions, including temperature, pressure, and the choice of reagents, to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 3,6-Difluoro-2-nitromandelic acid in drug discovery and development. The presence of the nitro group at position 2 confers strong electron-withdrawing properties to the molecule, which can enhance its bioavailability and pharmacokinetic profile. Additionally, the fluorine atoms at positions 3 and 6 contribute to increased lipophilicity and stability against metabolic degradation. These characteristics make this compound an attractive candidate for use as a lead molecule in the development of new drugs targeting various therapeutic areas.

In terms of applications, 3,6-Difluoro-2-nitromandelic acid has shown promise in anti-cancer drug development. Research indicates that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. Furthermore, preclinical studies have demonstrated that this compound can enhance the efficacy of existing chemotherapeutic agents when used in combination therapy.

Beyond pharmaceutical applications, 3,6-Difluoro-2-nitromandelic acid has also been explored for its potential in materials science. The unique electronic properties of this compound make it a suitable candidate for use in organic electronics. For instance, it has been investigated as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate efficient charge transport within the device structure.

The environmental impact of 3,6-Difluoro-2-nitromandelic acid is another area of active research. Studies are currently underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that this compound undergoes slow degradation under aerobic conditions but exhibits low acute toxicity to fish species commonly used in ecotoxicological testing.

In conclusion, 3,6-Difluoro-2-nitromandelic acid, with its unique chemical structure and diverse functional groups, represents a versatile platform for exploring novel applications across multiple disciplines. Its potential in drug discovery and materials science underscores its importance as a valuable research tool for scientists and engineers alike.